Cas no 62616-57-3 (Thiourea, N-(4-ethyl-2-methylphenyl)-N'-methyl-)

• Product Name: Thiourea, N-(4-ethyl-2-methylphenyl)-N'-methyl-
• CAS No: 62616-57-3
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• CID: 438034
• PubChem ID: 20387473
• Update Time: 2025-04-19

Thiourea, N-(4-ethyl-2-methylphenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-ethyl-2-methylphenyl)-N'-methyl-
• 1-(4-ethyl-2-methylphenyl)-3-methylthiourea
• N-(4-Ethyl-2-methylphenyl)-N'-methylthiourea
• 62616-57-3
• SCHEMBL11512360
• DTXSID70606553

• Inchi： 1S/C11H16N2S/c1-4-9-5-6-10(8(2)7-9)13-11(14)12-3/h5-7H,4H2,1-3H3,(H2,12,13,14)
• InChI Key： UDDPZNCXWQGIGM-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1C=CC(=CC=1C)CC

Computed Properties

• Exact Mass: 208.10358
• Monoisotopic Mass: 208.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06